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Compound of Interest

Compound Name: 4-(Morpholinosulfonyl)aniline

Cat. No.: B1193929 Get Quote

Essential Safety and Handling Guide for 4-
(Morpholinosulfonyl)aniline
This guide provides crucial safety and logistical information for the handling and disposal of 4-
(Morpholinosulfonyl)aniline (CAS No. 21626-70-0), tailored for researchers, scientists, and

professionals in drug development. The following procedures are designed to ensure a safe

laboratory environment and proper management of this chemical from acquisition to disposal.

Chemical Identifier:

Name: 4-(Morpholinosulfonyl)aniline

CAS Number: 21626-70-0

Molecular Formula: C10H14N2O3S

Hazard Summary: Based on available safety data, 4-(Morpholinosulfonyl)aniline is

considered to have a strong corrosive effect on skin and mucous membranes and can cause

serious eye damage[1]. Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
The following personal protective equipment is required when handling 4-
(Morpholinosulfonyl)aniline. This selection is based on the potential hazards of the
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substance[1][2].

PPE Category Item Specification

Hand Protection Gloves

Chemical-resistant gloves

(e.g., nitrile) should be worn.

Inspect for tears or holes

before use. Change gloves

frequently.

Eye Protection Safety Goggles

Chemical splash goggles are

mandatory to protect against

dust particles and splashes[1].

Body Protection Laboratory Coat

A flame-retardant lab coat

should be worn and fully

fastened to protect skin and

clothing.

Respiratory Protection Fume Hood/Respirator

All handling of the solid

compound should be

conducted in a certified

chemical fume hood to avoid

inhalation of dust. If a fume

hood is not available, a

NIOSH-approved respirator

should be used[2].

Operational Plan: Step-by-Step Handling
This section outlines the procedural steps for safely handling 4-(Morpholinosulfonyl)aniline in

a laboratory setting.

1. Preparation and Area Inspection:

Ensure a certified chemical fume hood is in proper working order.

Verify that an emergency eyewash station and safety shower are accessible.
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Clear the workspace of any unnecessary equipment or chemicals.

Assemble all necessary equipment for the experiment (e.g., glassware, spatulas, weighing

paper).

2. Weighing and Aliquoting:

Perform all weighing and handling of the solid 4-(Morpholinosulfonyl)aniline inside a

chemical fume hood to minimize inhalation exposure.

Use a disposable weighing paper or boat to avoid contamination of balances.

Close the primary container tightly after use.

3. Dissolution and Reaction Setup:

When dissolving the compound, add the solvent to the solid slowly to avoid splashing.

If the process requires heating, use a well-controlled heating mantle and monitor the reaction

closely.

Ensure all glassware is properly clamped and secured.

4. Post-Experiment Cleanup:

Decontaminate all surfaces that may have come into contact with the chemical using an

appropriate cleaning agent.

Wash all glassware thoroughly.

Remove and dispose of PPE as described in the disposal plan.

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention[1].
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Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing and shoes. Seek medical attention if irritation develops[1].

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention[1].

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention[1].

Spills: In case of a spill, evacuate the area. Wear appropriate PPE and contain the spill using

an inert absorbent material. Collect the material in a sealed container for disposal.

Disposal Plan
All waste containing 4-(Morpholinosulfonyl)aniline must be treated as hazardous waste.

Solid Waste: Collect all solid waste, including contaminated weighing paper, gloves, and

disposable lab coats, in a designated, labeled, and sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing the compound in a labeled, sealed, and

appropriate hazardous waste container. Do not mix with incompatible waste streams.

Disposal Method: Dispose of all waste in accordance with federal, state, and local

environmental regulations. Contact your institution's environmental health and safety

department for specific guidance on disposal procedures.
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Workflow for Handling 4-(Morpholinosulfonyl)aniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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